Cas no 1696516-08-1 (7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine)

• Product Name: 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
• CAS No: 1696516-08-1
• MF: C₇H₉F₃N₄
• MW: 206.168370962143
• CID: 6169762
• PubChem ID: 136709976
• Update Time: 2025-06-18

7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
• 7-(Trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine
• EN300-1118448
• 1696516-08-1

• Inchi： 1S/C7H9F3N4/c8-7(9,10)5-1-2-12-6-4(11)3-13-14(5)6/h3,5,12H,1-2,11H2
• InChI Key： QQAKKPXDHUKBMU-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=C(C=NN12)N)(F)F

Computed Properties

• Exact Mass: 206.07793079g/mol
• Monoisotopic Mass: 206.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.9Ų

Additional information on 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine

Introduction to 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine (CAS No. 1696516-08-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine, identified by its CAS number 1696516-08-1, represents a structurally unique heterocyclic scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This molecule belongs to the pyrazoloapyrimidine class of nitrogen-containing heterocycles, which are well-documented for their broad spectrum of biological activities. The presence of a trifluoromethyl group at the 7-position and an amine functionality at the 3-position introduces distinct electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in the design and synthesis of biologically active molecules have highlighted the importance of heterocyclic systems due to their inherent stability, versatility in binding interactions, and ability to modulate biological pathways. The pyrazolo1,5-apyrimidin core is particularly intriguing because it can be further functionalized to produce derivatives with tailored pharmacological properties. In particular, the trifluoromethyl substituent is a key pharmacophore that enhances metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the development of small-molecule inhibitors for various diseases.

The amine group at the 3-position of 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine provides a site for further derivatization through amide or urea linkages, which are commonly employed in medicinal chemistry to improve solubility and bioavailability. Such modifications have been successfully utilized in the synthesis of kinase inhibitors, protease inhibitors, and other therapeutic agents. The combination of these structural features makes this compound an attractive scaffold for exploring novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential as a precursor for developing inhibitors targeting enzymes involved in cancer metabolism. Recent studies have demonstrated that enzymes such as isocitrate dehydrogenase (IDH) play a critical role in tumor metabolism by catalyzing the conversion of isocitrate to α-ketoglutarate. Mutations in IDH enzymes are frequently observed in various cancers and lead to the production of abnormal metabolites that promote tumor growth. The pyrazolo1,5-apyrimidin scaffold has been explored as a basis for IDH inhibitors due to its ability to mimic natural substrates and interfere with enzymatic activity.

Moreover, the electron-withdrawing nature of the trifluoromethyl group enhances the binding affinity of small molecules to biological targets by increasing lipophilicity and reducing hydrogen bonding potential. This property has been leveraged in the design of next-generation antiviral agents and anti-inflammatory drugs. For instance, recent research has shown that derivatives of pyrazoloapyrimidines can inhibit viral proteases by occupying critical pockets within the enzyme active site. The amine functionality at the 3-position can be further modified to enhance interactions with polar residues in these pockets.

In addition to its applications in oncology, 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine has shown promise as a lead compound for developing treatments against infectious diseases. The growing threat of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. Heterocyclic compounds such as pyrazoloapyrimidines have demonstrated efficacy against bacterial infections by inhibiting essential metabolic pathways or disrupting bacterial cell wall synthesis.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic versatility. Key steps include condensation reactions between hydrazine derivatives and β-ketoesters or β-ketoamides to form the pyrazolo[1,5-a]pyrimidine core. Subsequent functionalization with fluorinating agents introduces the trifluoromethyl group at the 7-position. Finally, introduction of the amine functionality at the 3-position can be achieved through reductive amination or nucleophilic substitution reactions.

The chemical stability and solubility profile of 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine make it suitable for various formulation strategies in drug development. Poor solubility remains one of the major challenges in pharmaceutical research; however，the presence of both polar (amine) and non-polar (trifluoromethyl) groups enhances its solubility profile compared to purely hydrophobic or hydrophilic compounds.

Evaluation of this compound's pharmacokinetic properties is crucial before advancing it into clinical trials. In vitro studies have demonstrated that it exhibits moderate oral bioavailability and reasonable metabolic stability when subjected to liver microsome assays. Additionally，its interaction with cytochrome P450 enzymes suggests that it may not pose significant drug-drug interaction risks when co-administered with other therapeutic agents.

The potential toxicity profile must also be carefully assessed before considering further clinical development。 Preliminary toxicity studies using cell-based assays indicate that this compound exhibits low cytotoxicity at therapeutic concentrations。 Further investigations involving animal models will provide more comprehensive insights into its safety profile。

Future directions for research on 7-(trifluoromethyl)-4H,,5,6,7,H-pyrazolo1,,5,-apyrimidin-3-am ine include exploring structure-activity relationships (SAR) through systematic modifications at different positions within its scaffold。 Additionally，computational modeling techniques such as molecular docking can be employed to predict binding interactions with potential target proteins。

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how researchers identify promising lead compounds。 By analyzing large datasets containing biological activity data alongside molecular descriptors，these algorithms can predict new analogs with enhanced potency or selectivity。

In conclusion,7-(trifluoromethyl)-4,,*5*,*6*,*7*,* H-pyrazolo1,,*5*,-apyrimidin -3-am ine (CAS No .1696516 -08 - 1 ) represents an exciting opportunity for medicinal chemists due to its unique structural features . Its potential applications span multiple therapeutic areas , including oncology , infectious diseases , anti-inflammatory treatments , etc . Further research aimed at optimizing its pharmacological properties will undoubtedly contribute significantly toward addressing unmet medical needs . p >